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Compound of Interest

Compound Name: Propylene glycol dioleate

Cat. No.: B085745

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling protocols for propylene
glycol dioleate in a laboratory setting. The information is intended to supplement, not replace,
institutional safety guidelines and the product's Safety Data Sheet (SDS).

Chemical and Physical Properties

Propylene glycol dioleate is a diester of propylene glycol and oleic acid.[1] It is a clear to
slightly yellow, oily liquid at room temperature.[1][2] Understanding its physical and chemical
properties is crucial for safe handling and storage.
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Property Value Source
Molecular Formula C39H7204 [1103114]
Molecular Weight 605.0 g/mol [1][3]
CAS Number 105-62-4 [1114]
Appearance Clear to slightly yellow liquid [1]

. . 641.20 °C @ 760.00 mm Hg
Boiling Point . [4][5]
(estimated)

_ 302.5 °C (577.0 °F)
Flash Point , [41[5]
(estimated)

Density 0.907 £ 0.06 g/mL [4]

. Soluble in organic solvents;
Solubility ) ] [1]
partially soluble in water

Stable under normal
conditions. May degrade at
N high temperatures or in the
Stability o [1][6]
presence of strong oxidizing
agents. Generally stable within

a pH range of 4-8.

Toxicological Data

Propylene glycol dioleate is generally considered to have low acute toxicity.[6][7] However, as
with any chemical, unnecessary exposure should be avoided.

Endpoint Species Route Value Source
Rat > 5,000 mg/kg

LD50 Oral [7]
(male/female) bw

LD50 Rat Oral > 10,000 mg/kg [6]
Rat > 2,000 mg/kg

LD50 Dermal [7]
(male/female) bw
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Note: While generally not classified as a hazardous substance under GHS criteria, some safety
data sheets may indicate potential for skin and eye irritation.[3][8]

Occupational Exposure and Personal Protective
Equipment (PPE)

Currently, no specific occupational exposure limits have been established for propylene glycol
dioleate.[6] In the absence of defined limits, good laboratory practice dictates minimizing
exposure. The following personal protective equipment is recommended when handling this
substance.[6][7]

PPE Specification

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(Us).

Handle with chemical-resistant gloves (e.g.,
Skin Protection nitrile rubber). Wear a lab coat or other

protective clothing to prevent skin contact.

Not typically required under normal use with
Respiratory Protection adequate ventilation. If aerosols or mists are

generated, use a NIOSH-approved respirator.

Experimental Protocols: Safe Handling, Storage,
and Disposal

Adherence to proper laboratory procedures is essential for the safe use of propylene glycol
dioleate.

Handling

e Work in a well-ventilated area.[7]

e Avoid contact with skin and eyes.[7]
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e Do not breathe mist or vapors.[7]
e Use non-sparking tools to prevent fire caused by electrostatic discharge.[7]

e Wash hands thoroughly after handling.[8]

Storage

» Store in a cool, dry, and well-ventilated place.[2][7]
o Keep containers tightly closed.[2][7]
» Store away from strong oxidizing agents and other incompatible materials.[6][7]

e The shelf life can be up to two years when stored under recommended conditions.[2]

Spill Response

In the event of a spill, follow these procedures:

Evacuate: Evacuate personnel from the immediate spill area.

o Ventilate: Ensure adequate ventilation.

» Contain: Prevent further leakage or spillage. Do not let the chemical enter drains.[7]

e Absorb: Absorb the spill with an inert material (e.g., vermiculite, dry sand, or earth).[6]

o Collect: Collect the absorbed material using spark-proof tools and place it in a suitable,
closed container for disposal.[7]

o Clean: Clean the spill area thoroughly.

Disposal

Dispose of propylene glycol dioleate and contaminated materials in accordance with local,
state, and federal regulations.[7][9] The material may be sent to a licensed chemical
destruction plant or disposed of via controlled incineration with flue gas scrubbing.[7] Do not
dispose of it down the sewer system.[7]
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Visualized Workflows and Relationships

The following diagrams illustrate key safety and handling workflows for propylene glycol
dioleate.
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Caption: Standard laboratory workflow for handling propylene glycol dioleate.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b085745?utm_src=pdf-body
https://www.benchchem.com/product/b085745?utm_src=pdf-body
https://www.benchchem.com/product/b085745?utm_src=pdf-body-img
https://www.benchchem.com/product/b085745?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Evacuate Immediate Area

l

Assess Spill Size & Risk

Decision Decision

Small, Manageable Spill Large or Uncontrolled Spill

Contain Spill with Absorbent Material

Contact Emergency Services / EHS

Collect Waste in Sealed Container

Decontaminate Spill Area

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Decision workflow for responding to a propylene glycol dioleate spill.
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First-Aid Measures

In case of exposure, follow these first-aid guidelines.[7]

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration and seek medical attention.

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor if irritation develops.

Rinse with pure water for at least 15 minutes.
Eye Contact
Consult a doctor.

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion ) ]
unconscious person. Call a doctor or Poison

Control Center immediately.

This technical guide is intended to provide a comprehensive overview of the safe handling of
propylene glycol dioleate in a laboratory setting. Always consult the specific Safety Data
Sheet for the product you are using and adhere to all institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Propylene Glycol Dioleate: A Technical Guide to
Laboratory Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085745#propylene-glycol-dioleate-safety-and-
handling-in-a-lab-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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